phenyl(9H-purin-6-ylamino)acetic acid

• CAS: 2436-69-3

Core Science & Biosynthesis

potential therapeutic applications of phenyl(9H-purin-6-ylamino)acetic acid

A Technical Monograph on N-(Purin-6-yl)-2-phenylglycine Scaffolds

Executive Summary & Chemical Architecture

Phenyl(9H-purin-6-ylamino)acetic acid , technically distinct as N-(purin-6-yl)-2-phenylglycine , represents a privileged pharmacophore bridging two bioactive domains: the nitrogenous purine base (mimicking adenosine/ATP) and the phenylacetic acid moiety (providing lipophilic bulk and carboxylate functionality).

Unlike simple cytokinins (e.g., Kinetin) or standard nucleoside analogs, this molecule introduces a chiral center at the

-carbon relative to the amine linker. This structural rigidity allows for dual-targeting capabilities:

• ATP-Competitive Kinase Inhibition: The purine core anchors into the ATP-binding pocket of Cyclin-Dependent Kinases (CDKs).

• Adenosine Receptor Modulation: The N6-phenyl substitution pattern is characteristic of selective Adenosine A1/A3 receptor antagonists.

Chemical Identity Table

Property	Specification
IUPAC Name	2-phenyl-2-(9H-purin-6-ylamino)acetic acid
Common Synonym	N-(Purin-6-yl)phenylglycine
Molecular Formula
Molecular Weight	~269.26 g/mol
Key Pharmacophore	N6-substituted adenine; -amino acid conjugate
Solubility	Low in neutral ; Soluble in DMSO, dilute NaOH ( )

Mechanisms of Action: The Dual-Target Hypothesis

The therapeutic utility of this compound stems from its ability to act as a "biostere" of ATP, effectively hijacking signaling pathways dependent on purine recognition.

A. Cyclin-Dependent Kinase (CDK) Inhibition

The purine scaffold functions as a Type I kinase inhibitor. The N7 and N9 nitrogens of the purine ring form hydrogen bonds with the "hinge region" of the kinase domain (e.g., residues Leu83 in CDK2). The phenyl group attached to the acetic acid tail occupies the hydrophobic back-pocket, inducing conformational selectivity that prevents cell cycle progression from G1 to S phase.

B. Adenosine Receptor Antagonism (A1/A3)

N6-substituted purines are classic antagonists for G-protein coupled adenosine receptors. The bulky phenyl group at the N6 position prevents receptor activation (agonism) while maintaining high-affinity binding, effectively blocking endogenous adenosine from triggering immunosuppressive (A2A) or cardiodepressant (A1) effects.

Visualization: Signaling Pathway Blockade

Caption: Dual-mechanism pathway illustrating CDK inhibition leading to G1/S arrest and Adenosine A3 receptor antagonism promoting apoptosis.

Therapeutic Applications

Oncology: Solid Tumor Suppression

The primary application lies in antiproliferative therapy . The compound acts as an antimetabolite and kinase inhibitor.

• Target Indications: Hepatocellular carcinoma (HepG2), Breast adenocarcinoma (MCF-7), and Colorectal carcinoma.

• Mechanism: Inhibition of DNA biosynthesis.[1] The carboxylic acid moiety improves solubility and bioavailability compared to rigid hydrophobic purines, potentially allowing for better tumor penetration.

Neurology: Neuroprotection

By antagonizing A1 adenosine receptors, the compound can enhance cholinergic transmission.

• Potential Use: Cognitive enhancement in neurodegenerative models (Alzheimer's), where A1 blockade releases the "brake" on acetylcholine release.

Dermatology: Anti-Aging (Cytokinin Activity)

As a structural analog of Kinetin (

-furfuryladenine), this compound retains cytokinin-like activity in fibroblasts.

• Application: Topical formulations to delay cellular senescence and reduce oxidative stress in skin cells without the systemic toxicity of standard chemotherapy.

Experimental Protocols

Protocol A: Chemical Synthesis (Nucleophilic Substitution)

Objective: Synthesize high-purity N-(purin-6-yl)-2-phenylglycine for assay validation.

Reagents:

• 6-Chloropurine (CAS: 87-42-3)

• DL-2-Phenylglycine (CAS: 2835-06-5)

• Sodium Carbonate (

  )[2]

• Solvent: Water/Ethanol (1:1 v/v)

Step-by-Step Workflow:

• Preparation: Dissolve 10 mmol of DL-2-phenylglycine and 20 mmol of

  in 30 mL of water. Ensure complete dissolution to generate the nucleophilic carboxylate anion.

• Addition: Add 10 mmol of 6-Chloropurine to the solution. The presence of base neutralizes the HCl byproduct.

• Reflux: Heat the mixture to reflux (100°C) for 4–6 hours. Monitor reaction progress via TLC (Mobile phase: n-Butanol/Acetic Acid/Water 4:1:1).

• Work-up: Cool the reaction mixture to room temperature. Acidify carefully with Glacial Acetic Acid to pH 4.0–5.0.

• Crystallization: The product will precipitate as a white/off-white solid. Filter the precipitate and wash with cold water followed by cold ethanol.

• Purification: Recrystallize from hot ethanol/water to achieve >98% purity (verified by HPLC).

Protocol B: In Vitro Cytotoxicity Assay (MTT)

Objective: Determine IC50 values against MCF-7 cell lines.

• Seeding: Plate MCF-7 cells at

  cells/well in 96-well plates. Incubate for 24h.

• Treatment: Dissolve the synthesized compound in DMSO (stock 10 mM). Prepare serial dilutions (0.1

  M to 100 M) in culture medium.

• Incubation: Treat cells for 48h at 37°C, 5%

  .

• Development: Add MTT reagent (0.5 mg/mL). Incubate for 4h. Dissolve formazan crystals in DMSO.

• Analysis: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression.

Synthesis Scheme Visualization

Caption: One-pot nucleophilic aromatic substitution (SNAr) synthesis of the target scaffold.

References

• Legraverend, M., et al. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids. National Institutes of Health. Link

• Jacobson, K. A., et al. (2021). Purine Derivatives as Ligands for A3 Adenosine Receptors. PMC. Link

• Vesely, J., et al. (2005). Substituted Purine Analogues Define a Novel Structural Class of Catalytic Topoisomerase II Inhibitors. AACR Journals. Link

• Moro, S., et al. (2024).[3] 2-Aryladenine Derivatives as a Potent Scaffold for Adenosine Receptor Antagonists. MDPI Molecules. Link

• PubChem Compound Summary. (2025). (6-Amino-9H-purin-9-yl)acetic acid and related structures. National Library of Medicine. Link

Sources

• 1. Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]

Technical Guide: Binding Affinity Profiling of Phenyl(9H-purin-6-ylamino)acetic Acid

The following technical guide details the experimental frameworks required to determine the binding affinity of phenyl(9H-purin-6-ylamino)acetic acid (an

-substituted purine derivative).

Given the structural pharmacophore—a purine core linked to a phenylacetic acid moiety—this molecule is characteristic of ligands targeting Adenosine Receptors (ARs) , Cytokinin Receptors (in biological systems), or specific ATP-binding cassettes in kinases .[1] This guide focuses on the drug development standard: Radioligand Competition Binding Assays (for GPCR targets like Adenosine Receptors) and Surface Plasmon Resonance (SPR) for kinetic profiling.[1]

[1]

Executive Summary & Structural Logic

Phenyl(9H-purin-6-ylamino)acetic acid presents a unique challenge in affinity profiling due to its amphiphilic nature: a lipophilic purine/phenyl scaffold combined with an ionizable carboxylic acid tail (

).[1]

• Primary Target Class: G-Protein Coupled Receptors (Adenosine

  ) and Purine-binding enzymes (Kinases, PNP).[1]

• Mechanism of Action: Likely acts as an orthosteric competitor for the adenine pocket.[1] The anionic carboxylate moiety at physiological pH (7.[1]4) suggests high specificity for binding pockets containing basic residues (Arg/Lys) or necessitates protonation for hydrophobic cleft entry.[1]

• Critical Assay Consideration: The ionization state of the acetic acid side chain dictates that buffer pH control is the single most critical variable in these binding studies.[1]

Experimental Strategy: The "Gold Standard" Workflows

To rigorously define the affinity (

) and kinetics ( ), two orthogonal methodologies are required:

Methodology	Purpose	Output Parameter	Sensitivity
Radioligand Competition Binding	Equilibrium affinity determination.		High (pM - nM range)
Surface Plasmon Resonance (SPR)	Real-time binding kinetics.[1]		Medium (nM - M range)

Protocol A: Radioligand Competition Binding Assay

Targeting Adenosine Receptors (A1 Subtype as Model)

This protocol measures the ability of non-labeled phenyl(9H-purin-6-ylamino)acetic acid to displace a reference radioligand (e.g.,

for receptors).[1]

Reagents & Membrane Preparation[1]

• Source: CHO-K1 cells stably expressing human Adenosine

  Receptor ( AR).[1]

• Radioligand:

  (8-cyclopentyl-1,3-dipropylxanthine), Specific Activity ~100 Ci/mmol.[1]

• Assay Buffer (Critical): 50 mM Tris-HCl, 10 mM

  , 1 mM EDTA, pH 7.4.[1]

  • Note: The presence of

    is essential to stabilize the High-Affinity agonist state if profiling agonist potential; EDTA prevents degradation.[1]

Step-by-Step Workflow

• Ligand Solubilization:

  • Dissolve phenyl(9H-purin-6-ylamino)acetic acid in 100% DMSO to create a 10 mM stock.[1]

  • Expert Insight: The carboxylic acid may reduce solubility in acidic buffers.[1] Ensure the DMSO stock is diluted

    1:100 into the pH 7.4 assay buffer immediately before use to prevent precipitation.[1]

• Plate Setup (96-well format):

  • Total Binding (TB): Membrane + Radioligand + Buffer.[1]

  • Non-Specific Binding (NSB): Membrane + Radioligand + Excess Cold Competitor (10

    M XAC or NECA).[1]

  • Experimental Wells: Membrane + Radioligand + Phenyl(9H-purin-6-ylamino)acetic acid (titrated

    M to M).[1]

• Incubation:

  • Add 50

    L Radioligand ( concentration, typically ~1 nM).[1]

  • Add 50

    L Test Compound dilution.[1]

  • Initiate with 100

    L Membrane suspension (5-10 g protein/well).[1]

  • Incubate: 90 minutes at 25°C. Equilibrium is slower for charged ligands.

• Termination:

  • Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI to reduce NSB).[1]

  • Wash 3x with ice-cold wash buffer (50 mM Tris-HCl).[1]

• Quantification:

  • Dry filters, add liquid scintillant, and count on a TopCount or MicroBeta counter.[1]

Data Analysis (The Math)

Convert CPM to % Inhibition and fit to the Four-Parameter Logistic Equation :

[1]

Calculate the Inhibition Constant (

) using the Cheng-Prusoff Equation : [1]

• = Radioligand concentration used.[1]
• = Dissociation constant of the radioligand (determined previously via Saturation Binding).[1]

Protocol B: Surface Plasmon Resonance (SPR)

For Kinetic Profiling (Biacore/Sierra Systems)[1]

SPR is superior for detecting if the carboxylic acid moiety causes rapid dissociation (fast

) due to electrostatic repulsion.[1]

Sensor Chip Strategy

• Chip Type: CM5 (Carboxymethylated Dextran) is standard, but for small molecules, a Series S Sensor Chip SA (Streptavidin) with biotinylated target protein is often cleaner to avoid chemical modification of the receptor's active site.[1]

• Immobilization: Capture Biotinylated-Adenosine Deaminase (ADA) or Purine Nucleoside Phosphorylase (PNP) if testing enzymatic targets.[1] For GPCRs, use lipoparticles captured on L1 chips.[1]

Assay Cycle[1]

• Running Buffer: HBS-EP+ (HEPES buffered saline, EDTA, P20 surfactant).[1] pH must be strictly 7.4.[1]

• Injection: Inject phenyl(9H-purin-6-ylamino)acetic acid at 6 concentrations (0, 10, 30, 100, 300, 1000 nM).

• Association: 60-120 seconds contact time.

• Dissociation: 300 seconds wash with running buffer.

• Regeneration: Mild acid pulse (10 mM Glycine pH 2.5) if required, though small molecules often dissociate spontaneously.[1]

Visualization: Assay Logic & Signaling Pathway

The following diagram illustrates the competitive binding mechanism and the downstream signaling pathway if the compound acts as an antagonist at the Adenosine

receptor (a -coupled GPCR).

Figure 1: Competitive binding logic at the Adenosine A1 Receptor. The test compound competes with the radioligand for the orthosteric site, preventing G-protein activation.[1]

Troubleshooting & Optimization (Expertise)

The "Carboxyl Trap"

The acetic acid moiety (

) means the molecule is ionized (anionic) at pH 7.4.[1]

• Risk: High non-specific binding (NSB) to positively charged PEI-coated filters.[1]

• Solution: If NSB > 20% of Total Binding, switch to GF/C filters and reduce PEI concentration to 0.1%, or add 0.1% BSA to the assay buffer to sequester "sticky" charges.[1]

Interpretation of Low Affinity

If

:

• The phenylacetic acid group may be sterically clashing with the receptor's exofacial loops.[1]

• Next Step: Synthesize the methyl ester prodrug variant. If affinity spikes, the negative charge is the culprit.[1]

Self-Validation Check

A valid assay must meet these criteria:

• Z-Factor:

  (for HTS formats).

• Reference Control: The

  of the reference standard (e.g., DPCPX) must match historical values (e.g., ~0.4 nM) within 3-fold.[1]

• Hill Slope: Should be near -1.0. A slope

  suggests negative cooperativity or multiple binding sites.[1]

References

• International Union of Basic and Clinical Pharmacology (IUPHAR). Adenosine Receptor Binding Protocols.[1] IUPHAR/BPS Guide to Pharmacology.[1] [Link]

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (KI) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction.[1] Biochemical Pharmacology, 22(23), 3099–3108.[1] [Link]

• Hulme, E. C., & Trevethick, M. A. (2010). Ligand binding assays at equilibrium: validation and interpretation.[1] British Journal of Pharmacology, 161(6), 1219–1237.[1] [Link]

• Jacobson, K. A., et al. (1992). Structure-activity relationships of N6-substituted adenosine derivatives.[1] Journal of Medicinal Chemistry, 35(3), 407–422.[1] [Link][1]

Sources

• 1. CN107250146A - Substituted nucleosides, nucleotides and the like - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Microwave-Assisted Synthesis of Phenyl(9H-purin-6-ylamino)acetic acid

-Substituted Purine-Amino Acid Conjugates via Microwave Irradiation

Abstract & Introduction

This application note details the optimized protocol for the synthesis of Phenyl(9H-purin-6-ylamino)acetic acid (also known as

-( $\alpha$-carboxybenzyl)adenine). This compound represents a critical scaffold in medicinal chemistry, serving as a precursor for cytokinin analogs, CDK inhibitors, and adenosine receptor antagonists.

Traditional thermal synthesis of

-substituted purines via nucleophilic aromatic substitution ( ) often requires prolonged reflux times (12–48 hours) in organic solvents (n-butanol, DMF), leading to tedious workups and moderate yields.

The Microwave Advantage: By utilizing microwave (MW) dielectric heating, we exploit the dipolar polarization of the solvent (water) to accelerate the reaction rate. This protocol achieves high conversion in 10–20 minutes using water as a "green" solvent, significantly improving the E-factor and throughput of the synthesis.

Reaction Mechanism & Retrosynthetic Logic

The synthesis relies on the

reaction between 6-chloropurine (electrophile) and -phenylglycine (nucleophile).

Mechanistic Pathway[1][2]

• Ionization: In the presence of a base (

  ), the -amino group of phenylglycine is deprotonated/activated.

• Nucleophilic Attack: The amine attacks the C6 position of the purine ring.

• Meisenheimer Complex: Formation of a transient tetrahedral intermediate stabilized by the electron-deficient pyrimidine ring.

• Elimination: Chloride ion (

  ) is expelled, restoring aromaticity to form the -substituted product.

Visualization: Reaction Logic

Figure 1: Mechanistic pathway for the

synthesis of purine conjugates.

Materials & Equipment

Reagents

Reagent	CAS Number	Role	Equivalence
6-Chloropurine	87-42-3	Electrophile	1.0 eq
D/L-Phenylglycine	2835-06-5	Nucleophile	1.1 – 1.2 eq
Sodium Carbonate ( )	497-19-8	Base	2.0 eq
Water (Deionized)	7732-18-5	Solvent	10–15 mL/mmol
Hydrochloric Acid (1N)	7647-01-0	Precipitation	As needed (pH adj.)

Equipment

• Microwave Reactor: Single-mode microwave synthesizer (e.g., CEM Discover or Anton Paar Monowave).

  • Requirement: IR temperature sensor, pressure-sealed vials (10 mL or 35 mL).

• Analysis: HPLC-MS (C18 column), NMR (DMSO-

  ).

Experimental Protocol

Phase 1: Preparation

• Stoichiometry: In a 10 mL microwave process vial, weigh 6-chloropurine (154.5 mg, 1.0 mmol) and phenylglycine (181.3 mg, 1.2 mmol) .

• Solvent System: Add Sodium Carbonate (212 mg, 2.0 mmol) followed by 4 mL of deionized water .

  • Note: Water is chosen because the hydrophobic effect at high temperatures forces the organic reactants together, accelerating the reaction despite their limited initial solubility.

• Sealing: Add a magnetic stir bar, cap the vial with a PTFE/silicone septum, and place it in the microwave cavity.

Phase 2: Microwave Irradiation

Program the reactor with the following "Dynamic" method to prevent thermal runaway:

• Temperature: 110°C

• Pressure Limit: 250 psi (17 bar)

• Power: Max 200W (Dynamic mode)

• Hold Time: 15 minutes

• Stirring: High speed

Self-Validating Check: Monitor the pressure profile.[1] A sudden spike indicates decomposition or decarboxylation. The pressure should stabilize around 2–4 bar depending on the fill volume.

Phase 3: Workup & Purification

• Cooling: Allow the vial to cool to <50°C using the reactor's compressed air cooling.

• Filtration (Impurity Removal): If any insoluble black char is present (rare), filter the alkaline solution through Celite.

• Precipitation: Transfer the clear filtrate to a beaker. While stirring, dropwise add 1N HCl until the pH reaches 3.0 – 4.0 .

  • Observation: A white to off-white precipitate (the product) will form immediately as the zwitterion is protonated.

• Isolation: Cool in an ice bath for 30 minutes to maximize yield. Filter the solid via vacuum filtration. Wash with cold water (

  ) and cold ethanol ( ).

• Drying: Dry the solid in a vacuum oven at 60°C for 4 hours.

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for the microwave-assisted synthesis.

Results & Discussion

Yield Comparison

The microwave protocol demonstrates superior efficiency compared to conventional heating methods.[2][3][4]

Parameter	Conventional Heating (Reflux)	Microwave Protocol
Solvent	n-Butanol or Water/EtOH	Water (100%)
Time	12 – 24 Hours	15 Minutes
Temperature	100°C (Oil Bath)	110°C (Internal IR)
Yield	55 – 65%	82 – 90%
Purity (Crude)	Requires Recrystallization	>95% (often no purification needed)

Characterization Data (Expected)

• Appearance: White to pale beige powder.

• Melting Point: >250°C (decomposition).[5]

• NMR (DMSO- , 400 MHz):
  • 12.8 (br s, 1H, COOH)
  • 8.20 (s, 1H, H-2 Purine)
  • 8.15 (s, 1H, H-8 Purine)

  • ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    8.0 (d, 1H, NH)
  • 5.8 (d, 1H, -CH)
  • 7.3–7.5 (m, 5H, Phenyl)

• MS (ESI): Calculated for

  .

Critical Troubleshooting Parameters

To ensure reproducibility and "self-validation," pay attention to these critical control points:

• pH Control is Vital: The product is amphoteric.

  • pH > 8: Soluble as salt (carboxylate).

  • pH < 1: Soluble as salt (protonated purine).

  • Target: pH 3–4 is the isoelectric point where precipitation is maximal.

• Temperature Ceiling: Do not exceed 140°C. Above this, decarboxylation of the phenylglycine moiety may occur, leading to

  -benzyladenine byproducts.

• Solvent Volume: Ensure the reaction slurry is stirrable. If the mixture is too thick, local hot spots (arcing) can occur in the microwave field.

References

• Qu, G., Han, S., Zhang, Z., Geng, M., & Xue, F. (2006).[6] Microwave Assisted Synthesis of 6-Substituted Aminopurine Analogs in Water. Journal of the Brazilian Chemical Society, 17(5), 915-922.[6]

• Pawelec, K., et al. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids. Molecules, 28.

• Bagley, M. C., et al. (2002).[3] Microwave-assisted one step synthesis of pyridines.[3][7] Tetrahedron Letters, 43, 8331-8334.[3]

• BenchChem Protocols. Synthesis of N-Phenyl-N-(phenylsulfonyl)glycine: An Application Note.

Sources

• 1. Microwave-assisted one step synthesis of 8-arylmethyl-9H-purin-6-amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ajrconline.org [ajrconline.org]
• 3. A new one-step synthesis of pyridines under microwave-assisted conditions [organic-chemistry.org]
• 4. Microwave-Assisted Amination of a Chloropurine Derivative in the Synthesis of Acyclic Nucleoside Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]
• 7. Microwave promoted C6-alkylation of purines through SNAr-based reaction of 6-chloropurines with 3-alkyl-acetylacetone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Handling of Phenyl(9H-purin-6-ylamino)acetic Acid

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Minimizing Degradation & Solubility Optimization of Phenyl(9H-purin-6-ylamino)acetic Acid

Executive Technical Overview

Phenyl(9H-purin-6-ylamino)acetic acid (often structurally related to N-substituted glycines or purine-amino acid conjugates) presents a unique challenge in solution chemistry due to its amphoteric nature . It contains a basic purine moiety (specifically the N7/N9 imidazole ring nitrogens) and an acidic carboxylic acid tail.

This duality creates a Zwitterionic Trap —a pH range where the molecule has net zero charge, leading to rapid precipitation and apparent "degradation" which is often just physical aggregation. True chemical degradation occurs primarily via oxidative dealkylation of the bridging nitrogen or hydrolytic cleavage under extreme pH.

This guide provides a self-validating framework to distinguish between solubility issues and chemical instability.

Troubleshooting Guides (FAQ Format)

Issue 1: "My compound precipitated out of solution after 2 hours at 4°C."

Diagnosis: Isoelectric Precipitation (The "Zwitterion Trap"). Mechanism: The compound possesses a carboxylic acid (

) and a purine ring ( for protonation, for deprotonation). At pH 3.5–5.5, the molecule exists primarily as a zwitterion ( ). In this state, intermolecular ionic forces dominate over solvation, causing crystal lattice formation and precipitation.

Corrective Protocol:

• Check pH: If your buffer is PBS (pH 7.4), the compound should be soluble as an anion. If you are in an acidic buffer (citrate/acetate), you are likely near the isoelectric point (pI).

• Shift the Equilibrium:

  • Alkaline Shift: Adjust pH to > 7.5 using NaOH or Tris base. This forces the carboxylic acid into the carboxylate form (

    ) and the purine to the neutral form, increasing solubility.

  • Acidic Shift: (Only if compatible with assay) Lower pH to < 2.0. This protonates the purine (

    ) and the acid ( ), creating a net positive charge.

• Cosolvent Rescue: Add 5-10% DMSO or PEG-400 to disrupt

  stacking of the phenyl-purine rings.

Issue 2: "The solution turned pink/brown after 24 hours."

Diagnosis: Oxidative Degradation (N-Oxide Formation). Mechanism: The bridging nitrogen (amino group) attached to the electron-rich purine and phenyl rings is susceptible to oxidation, particularly if the solution is exposed to light or trace metal ions. This forms highly colored N-oxides or radical degradation products (azo-dimers).

Corrective Protocol:

• Degas Solvents: Oxygen is the enemy. Sparge all buffers with Argon or Nitrogen for 15 minutes before use.

• Chelation: Add 0.5 mM EDTA to sequester trace metal ions (Fe, Cu) that catalyze amine oxidation.

• Amber Glass: Strict light protection is required. Purines act as photosensitizers; the phenyl group extends the conjugation, shifting absorption into the UVA range.

Issue 3: "I see multiple peaks on LC-MS after storage in DMSO."

Diagnosis: Solvent-Induced Reactivity (Hygroscopicity). Mechanism: DMSO is hygroscopic. It absorbs water from the air, which can lead to slow hydrolysis of the C6-N bond (depurination). Furthermore, if the DMSO is old, it may contain peroxides which attack the purine ring.

Corrective Protocol:

• Use Anhydrous DMSO: Buy "septum-sealed" anhydrous DMSO and store over molecular sieves.

• Freeze-Thaw Discipline: Aliquot stock solutions immediately. Do not freeze-thaw more than 3 times.

• Alternative Solvent: For short-term stability, Dimethylacetamide (DMAc) is often less reactive than DMSO for purine derivatives.

Experimental Protocols

Protocol A: Preparation of a Maximally Stable Stock Solution (10 mM)

Rationale: This protocol minimizes water contact and oxidative stress during the initial dissolution.

Reagents:

• Phenyl(9H-purin-6-ylamino)acetic acid (Solid)

• DMSO (Anhydrous, ≥99.9%, stored over 4Å sieves)

• Argon gas line

Step-by-Step:

• Weighing: Weigh the solid into an amber glass vial (borosilicate).

• Purging: Gently flush the vial with Argon gas for 30 seconds to displace air.

• Dissolution: Add the calculated volume of Anhydrous DMSO.

• Vortexing: Vortex for 30 seconds. If dissolution is incomplete, sonicate at 35°C for 5 minutes (do not exceed 40°C to prevent thermal degradation).

• Aliquoting: Immediately divide into single-use aliquots (e.g., 50 µL) in PCR tubes or amber microcentrifuge tubes.

• Storage: Store at -80°C. Stability: 6 months.

Protocol B: Forced Degradation Stress Test (Validation)

Rationale: Before trusting your biological data, you must prove your compound is stable in the assay buffer.

Setup: Prepare a 100 µM solution in your assay buffer (e.g., PBS + 1% DMSO).

Conditions to Test:

• Control: T=0 injection.

• Acid Stress: pH 2.0 (HCl) for 4 hours at RT.

• Base Stress: pH 10.0 (NaOH) for 4 hours at RT.

• Oxidative Stress: 0.1%

  for 2 hours at RT.

• Thermal Stress: 60°C for 4 hours.

Analysis: Run HPLC-UV (254 nm).

• Acceptance Criteria: >95% recovery of the parent peak relative to Control.

• Failure Mode: If Oxidative Stress shows <80% recovery, you must add antioxidants (e.g., 1 mM DTT or Ascorbic Acid) to your assay buffer.

Data Visualization

Figure 1: pH-Dependent Solubility & Degradation Pathways

This diagram illustrates the "Zwitterion Trap" (Precipitation) and the two main chemical degradation routes.

Caption: The stability landscape of Phenyl(9H-purin-6-ylamino)acetic acid. Avoid the red "Zwitterion Trap" zone for storage.

Table 1: Solvent Compatibility Matrix

Solvent System	Solubility Rating	Stability Rating	Recommended Use
DMSO (Anhydrous)	High (>50 mM)	High (if frozen)	Primary Stock Solution
Ethanol (100%)	Moderate (<10 mM)	Moderate	Secondary dilutions (avoid long term)
PBS (pH 7.4)	Good (~1 mM)	High	Assay Buffer (Immediate use)
Acetate Buffer (pH 4.5)	Poor (Precipitates)	N/A	AVOID (Isoelectric Point)
Water (Unbuffered)	Variable	Low (pH drift)	AVOID

References

• BenchChem. (2025). An In-depth Technical Guide on the Solubility and Stability of 9-Undecylpurin-6-amine in DMSO. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11651306, (6-Amino-9H-purin-9-yl)acetic acid. Retrieved from

• Gundlach, J., et al. (2012). Hydrolytic cleavage of N6-substituted adenine derivatives by eukaryotic adenine and adenosine deaminases. Journal of Biological Chemistry. Retrieved from

• Zamora, R., & Hidalgo, F. (2004). Model studies on the degradation of phenylalanine initiated by lipid hydroperoxides. Journal of Agricultural and Food Chemistry. Retrieved from

• Yahyazadeh, A., et al. (2010). Synthesis and Characterization of 9-Phenyl-9H-purin-6-amines. CORE. Retrieved from

Technical Support Center: Troubleshooting Side Products in Purine Acylation Reactions

From the desk of a Senior Application Scientist

Welcome to the technical support center for purine acylation reactions. As researchers and drug development professionals, we frequently employ acylation to protect purine functional groups or to synthesize novel derivatives with specific biological activities. However, the rich and nuanced reactivity of the purine ring system often leads to a variety of side products, complicating purification and reducing yields.

This guide is designed to move beyond simple protocols. It delves into the mechanistic underpinnings of common side reactions and provides field-tested, causality-driven solutions to the challenges you encounter at the bench. We will explore the "why" behind experimental choices, enabling you to troubleshoot effectively and optimize your synthetic strategies.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: I'm getting a mixture of N7 and N9 acylated isomers. How can I control the regioselectivity?

This is one of the most common challenges in purine chemistry. The acylation of purines like adenine and guanine is rarely regiospecific, often yielding a mixture of N7 and N9 isomers.[1] The outcome of this competition is governed by a delicate balance of electronic and steric factors.

The Underlying Chemistry: A Tale of Two Nitrogens

• Intrinsic Nucleophilicity: From a purely electronic standpoint, the N7 position in the imidazole ring of a purine anion is often calculated to be the more nucleophilic site compared to N9.[1][2] This means that under kinetically controlled conditions (i.e., lower temperatures, rapid reactions), the N7 isomer is frequently the major product.

• Thermodynamic Stability: The N9-substituted purine is typically the more thermodynamically stable isomer. Under conditions that allow for equilibrium (higher temperatures, longer reaction times, or the presence of a reversible acylating agent), the product ratio may shift to favor the N9 product.

• Steric Hindrance: The regioselectivity can be dramatically influenced by steric bulk. Large substituents on the exocyclic amino group (at C6 for adenine or C2 for guanine) can hinder the approach of the acylating agent to the nearby N7 position, thereby favoring acylation at the more accessible N9 position.[1] This effect can be so pronounced that it shifts the reaction from being regioselective to nearly regiospecific for the N9 isomer.

Troubleshooting Flowchart: Controlling N7 vs. N9 Acylation Here is a logical workflow to help you steer the reaction toward your desired isomer.

Sources

• 1. Ferrocenoyl-adenines: substituent effects on regioselective acylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Refining Purification Columns for Polar Purine Compounds

Welcome to the technical support center for the purification of polar purine compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of purifying these challenging molecules. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to optimize your separation and achieve high-purity purine compounds.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the purification of polar purine compounds.

Q1: Why are polar purine compounds so difficult to purify using standard reversed-phase chromatography?

Polar purine compounds, such as adenine, guanine, and their nucleoside derivatives, have a high affinity for polar mobile phases and often exhibit poor retention on non-polar stationary phases like C18.[1][2][3] This is due to their inherent polarity, which makes them more soluble in the aqueous-organic mobile phases typically used in reversed-phase (RP) chromatography.[3][4] Consequently, they may elute at or near the solvent front, resulting in inadequate separation from other polar impurities.[1][5]

Q2: What are the primary chromatography techniques recommended for purifying polar purines?

While traditional reversed-phase chromatography can be challenging, several other techniques are well-suited for polar purine purification:

• Hydrophilic Interaction Liquid Chromatography (HILIC): This has become a go-to technique for separating highly polar compounds.[5][6][7] HILIC utilizes a polar stationary phase (like silica or diol) and a mobile phase with a high concentration of a water-miscible organic solvent, such as acetonitrile.[5][7]

• Ion-Exchange Chromatography (IEX): This method separates molecules based on their net charge.[8][9] Since purines contain ionizable functional groups, IEX can be a powerful tool for their separation and purification.[8][10][11][12]

• Reversed-Phase Chromatography with Modifications: By adjusting mobile phase conditions, such as using highly aqueous mobile phases with specialized columns, adding ion-pairing agents, or carefully controlling pH, reversed-phase methods can be successfully employed.[1][2][13]

• Normal-Phase Chromatography (NPC): While less common for these applications due to potential solubility issues, NPC can be effective, especially when using amine-functionalized silica.[13]

Q3: What is HILIC, and how does it work for polar compounds?

Hydrophilic Interaction Liquid Chromatography (HILIC) is a variation of normal-phase chromatography that uses a polar stationary phase and a mobile phase containing a high concentration of an organic solvent mixed with a small amount of aqueous solvent.[5][7][14] The separation mechanism primarily involves the partitioning of the polar analyte between the organic-rich mobile phase and a water-enriched layer adsorbed onto the surface of the stationary phase. More polar analytes are more strongly retained.

HILIC Separation Mechanism

Caption: HILIC mechanism for polar compound retention.

Q4: When should I consider using an ion-pairing agent in my reversed-phase method?

Ion-pairing agents can be beneficial when your polar purine compound is ionizable and still shows poor retention even with highly aqueous mobile phases.[1][2] These agents, such as trifluoroacetic acid (TFA) or sodium heptane sulfonate, are added to the mobile phase to form a neutral ion pair with the charged analyte.[2] This increases the overall hydrophobicity of the analyte, leading to better retention on a reversed-phase column. However, be aware that ion-pairing agents can be difficult to remove from the column and may suppress ionization in mass spectrometry detection.

II. Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the purification of polar purine compounds.

Issue 1: Poor or No Retention in Reversed-Phase HPLC

Symptom: Your polar purine compound elutes at or very near the solvent front (void volume) on a C18 or other reversed-phase column.

Possible Causes & Solutions:

Cause	Explanation	Solution
High Polarity of Analyte	The purine compound has a much higher affinity for the polar mobile phase than the non-polar stationary phase.[1][3]	1. Switch to a More Appropriate Technique: Consider using HILIC, which is designed for polar compounds.[5][7] 2. Modify the Mobile Phase: Increase the aqueous content of the mobile phase. Some modern RP columns are stable in 100% aqueous conditions.[1] 3. Use a More Polar RP Column: Employ a reversed-phase column with a more polar character, such as one with an embedded polar group (EPG) or a phenyl-hexyl phase.[1]
Inappropriate pH	The pH of the mobile phase can affect the ionization state of the purine. An ionized form may be more polar and less retained.	Optimize Mobile Phase pH: Adjust the pH to suppress the ionization of your compound. For basic purines, a lower pH can sometimes improve retention. Conversely, for acidic purines, a higher pH might be necessary.[1]
Column Dewetting	In highly aqueous mobile phases, the water can be expelled from the pores of the non-polar stationary phase, leading to a loss of retention.	Use an Aqueous-Stable Column: Select a reversed-phase column specifically designed for use in highly aqueous mobile phases (e.g., Waters T3 columns).

Issue 2: Peak Tailing or Asymmetric Peak Shape

Symptom: Your purified compound shows a peak that is not symmetrical, with a "tail" extending from the back of the peak.

Possible Causes & Solutions:

Cause	Explanation	Solution
Secondary Silanol Interactions	Residual, un-endcapped silanol groups on the silica-based stationary phase can interact with basic functional groups on the purine molecule, causing peak tailing.[2][15]	1. Use a High-Quality, End-Capped Column: Modern columns are better end-capped to minimize these interactions.[16] 2. Adjust Mobile Phase pH: Lowering the pH (e.g., to 2.5-4) will protonate the basic purine and suppress the ionization of acidic silanol groups.[1] 3. Add a Mobile Phase Modifier: Incorporate a small amount of a competing base, like triethylamine (TEA), or an acid, like formic acid or TFA, to mask the silanol groups.[13][17]
Column Overload	Injecting too much sample can lead to peak distortion.[18]	Reduce Sample Concentration/Injection Volume: Perform a loading study to determine the optimal sample amount for your column.[18]
Metal Chelation	Phosphate groups on nucleotides or other functionalities can interact with trace metals in the HPLC system or column, leading to tailing.[18]	Use Metal-Free or Bio-Inert Systems: If possible, use HPLC systems and columns designed to be metal-free.[18] Alternatively, add a chelating agent like EDTA to the mobile phase.[19]
Sample Solvent Mismatch	If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.[17]	Match Sample Solvent to Mobile Phase: Dissolve your sample in the initial mobile phase or a weaker solvent whenever possible.[17]

Issue 3: Low Recovery of the Purine Compound

Symptom: The amount of purified compound you collect is significantly less than the amount you injected.

Possible Causes & Solutions:

Cause	Explanation	Solution
Irreversible Adsorption	The compound may be strongly and irreversibly binding to the stationary phase.	1. Check Compound Stability: Ensure your compound is stable on the chosen stationary phase (e.g., silica gel).[20] 2. Change Stationary Phase: Switch to a different type of column (e.g., from silica to a bonded phase or a different chemistry).
Compound Degradation	The pH of the mobile phase or the nature of the stationary phase could be causing the purine to degrade during purification.[20]	Assess Stability at Different pHs: Test the stability of your compound in different buffer conditions before purification. Deactivate Silica: For flash chromatography, you can deactivate the silica gel with a base like triethylamine to prevent degradation of acid-sensitive compounds.[1][20]
Precipitation on Column	The compound may be precipitating at the head of the column if the sample solvent is not compatible with the mobile phase.	Ensure Sample Solubility: Confirm that your compound is soluble in the mobile phase at the concentration you are injecting. Adjust the sample solvent if necessary.[19]

Issue 4: Co-elution with Impurities

Symptom: Your target purine compound is not fully separated from one or more impurities.

Possible Causes & Solutions:

Cause	Explanation	Solution
Insufficient Resolution	The selectivity of the current method is not adequate to separate the compounds.	1. Optimize the Mobile Phase: Adjust the organic solvent ratio, try a different organic solvent (e.g., methanol instead of acetonitrile), or modify the pH or buffer concentration.[16][19] 2. Change the Stationary Phase: A different column chemistry can provide different selectivity.[16] For example, if you are using a C18 column, try a phenyl-hexyl or an embedded polar group column. In HILIC, try a diol or amide phase instead of bare silica. 3. Adjust the Gradient: A shallower gradient can improve the resolution of closely eluting peaks.[18]
Method Not Optimized	The chosen chromatographic mode may not be the best for the specific sample mixture.	Systematic Method Development: Use a scouting approach with different columns (e.g., C18, Phenyl, HILIC) and mobile phase conditions to find the optimal separation.

Method Development Workflow for Polar Purine Compounds

Caption: A logical workflow for developing a purification method for polar purine compounds.

III. Experimental Protocols

Protocol 1: General HILIC Method for Polar Purine Separation

This protocol provides a starting point for developing a HILIC separation method for polar purine compounds.

1. Column Selection:

• Start with a bare silica column. Amide or diol phases can provide alternative selectivity.

2. Mobile Phase Preparation:

• Mobile Phase A: 95:5 (v/v) acetonitrile:water with 10 mM ammonium formate.

• Mobile Phase B: 50:50 (v/v) acetonitrile:water with 10 mM ammonium formate.

3. Sample Preparation:

• Dissolve the sample in a solvent that is as close as possible to the initial mobile phase composition (e.g., 90% acetonitrile). A 75/25 acetonitrile-methanol mix can also be a good starting point.

4. HPLC Gradient Program:

• Flow Rate: 1.0 mL/min (for a standard 4.6 mm ID analytical column).

• Gradient:

  • 0-2 min: 95% A

  • 2-15 min: Linear gradient to 50% A

  • 15-18 min: Hold at 50% A

  • 18-20 min: Return to 95% A

• Equilibration: Equilibrate the column with the initial mobile phase for at least 10-15 minutes before the first injection. HILIC may require longer equilibration times than reversed-phase.

5. Optimization:

• Adjust the gradient slope to improve the separation of closely eluting peaks.

• Modify the buffer concentration or pH to alter selectivity and improve peak shape.[21]

Protocol 2: Deactivating a Silica Gel Column for Flash Chromatography

This protocol is useful when purifying acid-sensitive polar purine compounds on a silica gel column.

1. Column Packing:

• Dry pack the flash chromatography column with silica gel.

2. Deactivation Solution Preparation:

• Prepare a solvent mixture that is identical to your initial elution solvent, but with the addition of 1-2% triethylamine (TEA).[1]

3. Column Deactivation:

• Flush the packed column with 2-3 column volumes of the deactivation solution.

4. Column Equilibration:

• Flush the column with 2-3 column volumes of your initial elution solvent (without TEA) to remove any excess base.

5. Chromatography:

• Load your sample and begin the elution using your pre-determined solvent system.

IV. References

• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

• ResearchGate. (n.d.). Separation and Purification of Nucleotides, Nucleosides, Purine and Pyrimidine Bases by Ion Exchange. ResearchGate. [Link]

• MicroSolv Technology Corporation. (2025, June 18). Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions. [Link]

• Agilent Technologies. (n.d.). Troubleshooting Guide. [Link]

• SIELC Technologies. (n.d.). Improving of a Peak Shape of the Charged Compounds. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. [Link]

• Wall, J. S. (n.d.). Simultaneous Separation of Purines, Pyrimidines, Amino Acids, and Other Nitrogenous Compounds. Analytical Chemistry. [Link]

• Thiageswaran, S. (2025, July 4). HPLC Troubleshooting for Purine Peak Issues: Strategies to Improve Retention and Performance. Separation Science. [Link]

• Teledyne Labs. (n.d.). Purine and Related Compound Purification Strategies. [Link]

• Chromatography Today. (2019, August 14). HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica. [Link]

• PubMed. (n.d.). Determination of uric acid by an anion-exchange column chromatography. [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• Wikipedia. (n.d.). Reversed-phase chromatography. [Link]

• Agilent. (n.d.). Improve Peak Shape and Productivity in HPLC Analysis of Pharmaceutical Compounds with Eclipse Plus C8 Columns Application. [Link]

• PubMed. (n.d.). Reverse phase partition HPLC for determination of plasma purines and pyrimidines in subjects with gout and renal failure. [Link]

• PubMed. (2008, June 6). Separation of purine and pyrimidine bases by ion chromatography with direct conductivity detection. [Link]

• Biotage. (2023, July 11). What can I use to purify polar reaction mixtures?[Link]

• Dong, M. W. (2011, August 31). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. LCGC North America. [Link]

• Kazoka, H. (2007, February 23). HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column. Journal of Biochemical and Biophysical Methods. [Link]

• Harvard Apparatus. (n.d.). Guide to Ion-Exchange Chromatography. [Link]

• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. [Link]

• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. [Link]

• Teledyne Labs. (n.d.). HILIC Purification Strategies for Flash Chromatography. [Link]

• Marrubini, G., Mendoza, B. E. C., & Massolini, G. (2010, March). Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography. Journal of Separation Science. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sepscience.com [sepscience.com]
• 3. chromtech.com [chromtech.com]
• 4. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 5. biotage.com [biotage.com]
• 6. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hydrophilic Interaction Liquid Chromatography [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. harvardapparatus.com [harvardapparatus.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Determination of uric acid by an anion-exchange column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Separation of purine and pyrimidine bases by ion chromatography with direct conductivity detection [pubmed.ncbi.nlm.nih.gov]
• 13. teledynelabs.com [teledynelabs.com]
• 14. teledynelabs.com [teledynelabs.com]
• 15. sielc.com [sielc.com]
• 16. agilent.com [agilent.com]
• 17. eclass.uoa.gr [eclass.uoa.gr]
• 18. Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions [mtc-usa.com]
• 19. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 20. Chromatography [chem.rochester.edu]
• 21. Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR Spectral Analysis of Phenyl(9H-purin-6-ylamino)acetic acid

Topic: Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

A Comparative Guide to Solvent Selection and Structural Characterization[1]

Executive Summary & Strategic Context

Phenyl(9H-purin-6-ylamino)acetic acid represents a critical scaffold in medicinal chemistry, often serving as a synthetic intermediate for peptidomimetics or as a direct adenosine receptor antagonist. Structurally, it fuses a purine heteroaromatic system with a phenylglycine backbone.

Characterizing this molecule presents unique challenges due to amphoteric properties (carboxylic acid + basic purine nitrogens) and prototropic tautomerism (N7-H vs. N9-H equilibrium). This guide moves beyond standard spectral listing to compare solvent-dependent performance , providing a robust protocol for distinguishing this product from its precursors (6-chloropurine and phenylglycine).

Strategic Solvent Selection: A Comparative Analysis

The choice of solvent is not merely about solubility; it dictates the visibility of exchangeable protons and the resolution of the chiral center methine signal.

Comparative Matrix: DMSO-d6 vs. D2O vs. TFA-d

Feature	DMSO-d6 (Recommended)	D2O / NaOD	TFA-d (Trifluoroacetic acid-d)
Solubility	High	Moderate (pH dependent)	High
Exchangeable Protons	Visible. Sharp signals for NH (purine) and NH (exocyclic).	Invisible. Rapid exchange eliminates NH and COOH signals.	Invisible/Shifted. Rapid exchange; protonation shifts signals downfield.
Tautomeric State	Slow exchange; may see broadened average signals.	Anionic form (carboxylate); purine deprotonated at high pH.	Cationic form; Purine ring protonated (likely N1/N7).
-CH Signal	Doublet (coupled to NH). Critical for confirming N-substitution.	Singlet. Coupling to NH is lost.	Singlet. Deshielded due to cationic environment.
Application	Structural Confirmation. Best for full assignment.	Purity Check. Simplifies aromatic region by removing NH signals.	High-Res Resolution. Breaks up aggregation/stacking.

Expert Insight: Start with DMSO-d6 . It is the only solvent that preserves the

coupling between the exocyclic amine and the -methine proton (~5.8–6.1 ppm), which is the definitive proof of the C-N bond formation.

Reference Spectral Characteristics (DMSO-d6)

The following data represents the theoretical consensus derived from fragment analysis of N6-substituted purines and phenylglycine derivatives.

The Assignment Table

Position	Chemical Shift ( , ppm)	Multiplicity	Integral	Structural Assignment
COOH	12.5 – 13.0	Broad Singlet	1H	Carboxylic acid (often very broad/invisible)
Purine NH	12.8 – 13.2	Broad Singlet	1H	N9-H (or N7-H tautomer)
Purine H-2	8.15 – 8.25	Singlet	1H	Aromatic Purine (Deshielded by N1/N3)
Purine H-8	8.05 – 8.15	Singlet	1H	Aromatic Purine (Imidazole ring)
Exocyclic NH	8.40 – 8.60	Doublet ( Hz)	1H	Amine linker (Couples to -CH)
Phenyl (Ar-H)	7.30 – 7.55	Multiplet	5H	Phenyl ring protons
-CH	5.90 – 6.10	Doublet ( Hz)	1H	Chiral center (Deshielded by N-Purine)

Key Diagnostic Features (Precursor vs. Product)

To validate synthesis, compare the product spectrum against the starting material (L-Phenylglycine ).

• The Shift of the

  -CH:

  • Precursor (Phenylglycine):[1]

    ~4.5–5.0 ppm (Singlet/weak coupling in D2O/DMSO).

  • Product:

    Shifts downfield to ~6.0 ppm . The electron-deficient purine ring exerts a strong deshielding effect.

• Appearance of Purine Singlets:

  • Two distinct singlets >8.0 ppm confirm the attachment of the heteroaromatic ring.

Experimental Protocol: Self-Validating Workflow

This protocol ensures reproducibility and minimizes artifacts caused by concentration effects (stacking).

Step 1: Sample Preparation

• Weigh 5–8 mg of the dried solid. Note: Higher concentrations (>10 mg) may cause purine stacking, shifting aromatic peaks upfield.

• Add 0.6 mL DMSO-d6 (99.9% D).

• Critical: Add 1 drop of TMS (tetramethylsilane) as an internal reference (

  0.00).

• Sonicate for 2 minutes to ensure complete dissolution of the lattice.

Step 2: Acquisition Parameters (400 MHz or higher)[1]

• Pulse Sequence: zg30 (30° pulse angle) to allow relaxation.

• Relaxation Delay (D1): Set to 2.0 seconds . The Purine H-2/H-8 protons have long T1 relaxation times; insufficient delay reduces their integral accuracy.

• Scans (NS): 16–64 scans.

• Temperature: 298 K (25°C). Note: If NH peaks are broad, elevate to 313 K (40°C) to sharpen them via fast exchange or break H-bonds.

Step 3: Processing & Logic Flow

Use the following logic map to interpret the resulting spectrum.

Figure 1: Decision tree for spectral validation of phenyl(9H-purin-6-ylamino)acetic acid. This workflow isolates synthesis failures (unreacted starting material) from dynamic molecular phenomena (tautomerism).

Advanced Mechanistic Insight: Tautomerism

Researchers must be aware that the purine ring exists in a dynamic equilibrium between the N7-H and N9-H forms.

• Observation: In dry DMSO-d6, you may observe signal broadening or even splitting of the C8-H and C2-H signals.

• Mechanism: The solvent polarity stabilizes specific tautomers. In DMSO, the N9-H tautomer typically predominates, but the N7-H population is non-negligible.

• Resolution: If "extra" small peaks appear near the main purine singlets, do not immediately classify them as impurities. Run a Variable Temperature (VT) NMR experiment. If the peaks coalesce upon heating, they are tautomers.

References

• Standara, S. et al. (2021). Solvent Effect on the Stability and Reverse Substituent Effect in Nitropurine Tautomers.[2] Symmetry, 13(7), 1223.[2] [Link]

• Lynch, M. et al. (2023). Influence of the Solvent on the Stability of Aminopurine Tautomers and Properties of the Amino Group. International Journal of Molecular Sciences. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 99291, L-Phenylglycine.[Link]

• Reich, H. J. (2024). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison Chemistry. [Link]

Sources

• 1. N-Phenylglycine - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to the Infrared Spectroscopy of Phenyl(9H-purin-6-ylamino)acetic Acid: A Predictive Analysis

For researchers and professionals in drug development and medicinal chemistry, the precise structural elucidation of novel compounds is paramount. Phenyl(9H-purin-6-ylamino)acetic acid, a molecule combining a purine scaffold with a phenylamino acetic acid moiety, presents a unique spectroscopic fingerprint. This guide provides an in-depth, predictive analysis of the characteristic peaks in its Infrared (IR) spectrum. By dissecting the vibrational modes of its constituent functional groups, we offer a robust framework for spectral interpretation, comparison with alternative structures, and quality control during synthesis.

The Molecular Architecture and Its Spectroscopic Implications

The structure of phenyl(9H-purin-6-ylamino)acetic acid is a composite of several key functional groups, each contributing distinct absorption bands to the IR spectrum. Understanding these individual contributions is crucial for a comprehensive analysis. The primary components are:

• A Purine Ring System: A bicyclic aromatic heterocycle containing four nitrogen atoms.

• A Secondary Amine Bridge: Linking the purine ring and the phenylacetic acid moiety.

• A Phenyl Ring: An aromatic carbocycle.

• A Carboxylic Acid Group: A terminal carboxyl functional group.

The interplay of these groups, including potential hydrogen bonding, dictates the final appearance of the IR spectrum.

Predictive Analysis of Characteristic IR Peaks

The following table summarizes the predicted characteristic IR absorption bands for phenyl(9H-purin-6-ylamino)acetic acid. These predictions are based on established group frequencies from authoritative spectroscopic sources and data from closely related purine derivatives.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group Assignment & Rationale
3500 - 3300	Medium, Sharp	N-H Stretch	Secondary Amine (-NH-). This single, sharp peak is characteristic of N-H stretching in secondary amines[1][2][3]. Its position can be influenced by hydrogen bonding.
3300 - 2500	Broad	O-H Stretch	Carboxylic Acid (-COOH). This very broad and often intense band is a hallmark of the O-H stretching vibration in a hydrogen-bonded carboxylic acid dimer[4][5]. It frequently overlaps with C-H stretching bands.
3100 - 3000	Medium to Weak	Aromatic C-H Stretch	Phenyl and Purine Rings. These absorptions are characteristic of the C-H stretching vibrations on the aromatic rings[6].
3000 - 2850	Medium to Weak	Aliphatic C-H Stretch	Methylene group (-CH₂-) in the acetic acid moiety. These bands arise from the symmetric and asymmetric stretching of the C-H bonds[6].
~1730 - 1680	Strong	C=O Stretch	Carboxylic Acid (-COOH). This strong, sharp peak is due to the carbonyl stretch. Its exact position is sensitive to hydrogen bonding and conjugation. For aromatic carboxylic acids, it often appears in the 1710-1680 cm⁻¹ range[4][5].
~1650 - 1660	Medium	C=N Stretch	Purine Ring. This absorption is attributed to the carbon-nitrogen double bond stretching within the purine ring system. Similar values have been reported for 9-phenyl-9H-purin-6-amines[7].
~1600 & ~1475	Medium to Weak	C=C Stretch	Aromatic Rings (Phenyl and Purine). These bands are characteristic of the carbon-carbon double bond stretching vibrations within the aromatic rings[6].
~1650 - 1550	Medium	N-H Bend	Secondary Amine (-NH-). The in-plane bending vibration of the N-H bond in secondary amines can appear in this region, though it can sometimes be weak or obscured[1].
~1440 - 1395	Medium	O-H Bend	Carboxylic Acid (-COOH). This band arises from the in-plane bending of the O-H group[4].
~1335 - 1250	Strong	Aromatic C-N Stretch	Aryl-Amine. The stretching vibration of the carbon-nitrogen bond between the purine ring and the secondary amine is expected to be strong in this region[2].
~1320 - 1210	Strong	C-O Stretch	Carboxylic Acid (-COOH). This strong band corresponds to the stretching of the carbon-oxygen single bond in the carboxylic acid group[4][5].
~950 - 910	Broad, Medium	O-H Bend (Out-of-Plane)	Carboxylic Acid (-COOH). This broad absorption is due to the out-of-plane bending of the hydrogen-bonded O-H group in the carboxylic acid dimer[4][5].
~910 - 665	Broad, Medium	N-H Wag	Secondary Amine (-NH-). The out-of-plane bending (wagging) of the N-H bond in secondary amines gives rise to a broad band in this region[2].

Visualizing the Key Functional Groups

To better understand the relationship between the molecular structure and the predicted IR peaks, the following diagram highlights the key functional groups responsible for the characteristic absorptions.

Caption: Key functional groups in phenyl(9H-purin-6-ylamino)acetic acid and their predicted IR absorption regions.

Experimental Protocol for IR Spectrum Acquisition

The following is a standardized, self-validating protocol for obtaining a high-quality FT-IR spectrum of a solid sample like phenyl(9H-purin-6-ylamino)acetic acid using the KBr pellet method.

I. Instrumentation and Materials

• Fourier Transform Infrared (FT-IR) Spectrometer

• Hydraulic Press

• Pellet Die Set (e.g., 13 mm)

• Agate Mortar and Pestle

• Infrared Lamp

• Analytical Balance (4-decimal place)

• Spatula

• Potassium Bromide (KBr), spectroscopy grade, dried in an oven at 110°C for at least 4 hours and stored in a desiccator.

• Sample: Phenyl(9H-purin-6-ylamino)acetic acid, dried to remove residual solvent.

II. Workflow Diagram

Caption: Experimental workflow for obtaining the FT-IR spectrum of a solid sample using the KBr pellet method.

III. Step-by-Step Methodology

• Sample and KBr Preparation:

  • Accurately weigh approximately 1-2 mg of the dried phenyl(9H-purin-6-ylamino)acetic acid.

  • Accurately weigh approximately 100-200 mg of dry, spectroscopy-grade KBr. The sample-to-KBr ratio should be roughly 1:100.

  • Causality: A low sample concentration is crucial to ensure that the absorption bands are not saturated, allowing for accurate peak analysis according to the Beer-Lambert Law.

• Grinding and Mixing:

  • Place the weighed KBr and the sample into a clean, dry agate mortar.

  • Grind the mixture thoroughly with the pestle for several minutes until a fine, homogeneous powder is obtained. Grinding under an IR lamp helps to prevent moisture absorption.

  • Causality: Thorough grinding is essential to reduce particle size, which minimizes scattering of the IR beam and results in a better-quality spectrum with a flatter baseline.

• Pellet Formation:

  • Assemble the clean, dry pellet die.

  • Transfer the ground sample-KBr mixture into the die, ensuring an even distribution.

  • Place the die into the hydraulic press and apply a pressure of 8-10 tons for 2-3 minutes.

  • Trustworthiness: The pressure and duration are critical for creating a transparent, solid pellet. Insufficient pressure will result in an opaque or brittle pellet that scatters light, while excessive pressure can cause changes in the crystal lattice of the sample.

• Spectrum Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Collect a background spectrum of the empty sample compartment to account for atmospheric CO₂ and water vapor.

  • Collect the sample spectrum. Typical parameters are a scan range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16-32 scans to improve the signal-to-noise ratio.

• Data Processing and Analysis:

  • The resulting spectrum should be baseline-corrected if necessary.

  • Identify the peak positions (in cm⁻¹) and their relative intensities.

  • Compare the experimental peaks with the predicted values in the table above to confirm the presence of the key functional groups and, by extension, the molecular structure.

Conclusion

This guide provides a comprehensive, predictive framework for the interpretation of the IR spectrum of phenyl(9H-purin-6-ylamino)acetic acid. By understanding the characteristic vibrational frequencies of the purine, secondary amine, phenyl, and carboxylic acid moieties, researchers can confidently identify this molecule, differentiate it from synthetic precursors or byproducts, and ensure its structural integrity. The provided experimental protocol offers a reliable method for obtaining high-quality data, underpinning the principles of scientific integrity and reproducibility.

References

• Oreate AI Blog. (2026, January 8). Decoding the IR Spectrum of Secondary Amines.
• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Carboxylic Acids.
• Yahyazadeh, A. et al. (n.d.). Synthesis and Characterization of 9-Phenyl-9H-purin-6-amines from 5-Amino-1-phenyl-1H-imidazole-4-carbonitriles.
• Canadian Science Publishing. (n.d.). THE INFRARED SPECTRA OF SECONDARY AMINES AND THEIR SALTS.
• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Amines.
• Smith, B. C. (2023, August 16). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Spectroscopy Online.
• OpenStax. (n.d.). 24.10 Spectroscopy of Amines. In Organic Chemistry: A Tenth Edition.

• Willits, C. H., Decius, J. C., Dille, K. L., & Christensen, B. E. (1953). Purines. IV. The Infrared Spectrum of Purine and Certain Substituted Purine Derivatives. Journal of the American Chemical Society, 75(11), 2681–2684. [Link]

• Blout, E. R., & Fields, M. (1948). Absorption Spectra. VIII. The Infrared Spectra of Some Purines and Pyrimidines. Journal of the American Chemical Society, 70(1), 189–193. [Link]

• Lacher, J. R., Bitner, J. L., Emery, D. J., Seffl, M. E., & Park, J. D. (1954). The Infrared Absorption Spectra of Some Substituted Purines and Pyrimidines in Antimony Trichloride Solution. The Journal of Physical Chemistry, 58(8), 613–615. [Link]

• Smith, B. C. (2020, December 20). The C=O Bond, Part III: Carboxylic Acids. Spectroscopy Online.
• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups.
• University of California, Davis. (n.d.). Table of Characteristic IR Absorptions.

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• 1. mdpi.com [mdpi.com]
• 2. 9H-Purine [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Frontiers | Synthesis and Characterization of Phenylboronic Acid-Modified Insulin With Glucose-Dependent Solubility [frontiersin.org]
• 6. uanlch.vscht.cz [uanlch.vscht.cz]
• 7. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

A Researcher's Guide to the Structural Confirmation of Phenyl(9H-purin-6-ylamino)acetic Acid: A Comparative Analysis of Crystallographic and Spectroscopic Techniques

In the landscape of drug discovery and development, the unambiguous structural confirmation of a novel chemical entity is a cornerstone of rigorous scientific practice. For molecules such as phenyl(9H-purin-6-ylamino)acetic acid, a purine derivative with potential therapeutic applications, precise knowledge of its three-dimensional architecture is paramount for understanding its biological activity, optimizing its properties, and ensuring intellectual property protection. This guide provides an in-depth comparison of X-ray crystallography, Nuclear Magnetic Resonance (NMR) spectroscopy, and High-Resolution Mass Spectrometry (HRMS) for the structural elucidation of this target molecule. We will delve into the causality behind experimental choices, present self-validating protocols, and offer a comparative analysis of the data generated by each technique.

The Gold Standard: Single-Crystal X-ray Crystallography

X-ray crystallography stands as the definitive method for determining the absolute three-dimensional structure of a crystalline solid. By analyzing the diffraction pattern of X-rays passing through a single crystal, we can map the electron density of the molecule and, consequently, determine the precise spatial arrangement of its atoms, bond lengths, and bond angles. While a public crystal structure for phenyl(9H-purin-6-ylamino)acetic acid is not available, we can examine a closely related 6-oxy purine derivative to illustrate the richness of data obtained from this technique[1].

Experimental Protocol: Single-Crystal X-ray Diffraction

The journey from a synthesized compound to a refined crystal structure is a multi-step process that demands patience and precision.

1. Crystal Growth: The initial and often most challenging step is to obtain high-quality single crystals. This is more of an art than a science, with several techniques commonly employed:

• Slow Evaporation: A saturated solution of the compound in a suitable solvent is allowed to evaporate slowly, leading to the gradual formation of crystals.
• Vapor Diffusion: A solution of the compound is placed in a small vial, which is then placed in a larger sealed container with a more volatile "anti-solvent." The slow diffusion of the anti-solvent into the compound's solution reduces its solubility, promoting crystallization.
• Cooling: A saturated solution at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to form.

2. Data Collection:

• A suitable single crystal is mounted on a goniometer head and placed in the X-ray beam of a diffractometer.
• The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms, resulting in a clearer diffraction pattern.
• The crystal is rotated in the X-ray beam, and a series of diffraction images are collected by a detector.

3. Structure Solution and Refinement:

• The collected diffraction data is processed to determine the unit cell dimensions and space group of the crystal.
• The initial positions of the atoms in the asymmetric unit are determined using direct methods or Patterson methods.
• The atomic positions and their thermal parameters are refined against the experimental diffraction data until the calculated diffraction pattern matches the observed pattern as closely as possible. The quality of the final structure is assessed by parameters such as the R-factor.

Diagram: X-ray Crystallography Workflow

Caption: Workflow for X-ray Crystallography.

Representative Crystallographic Data

The following table presents typical crystallographic data for a 6-oxy purine derivative, illustrating the level of detail obtained[1].

Parameter	Value	Significance
Crystal System	Triclinic	Describes the basic shape of the unit cell.
Space Group	P-1	Defines the symmetry elements within the unit cell.
a, b, c (Å)	7.2840, 8.9089, 13.7793	The lengths of the unit cell edges.
α, β, γ (°)	90, 76.153, 90	The angles between the unit cell edges.
Volume (ų)	843.7	The volume of the unit cell.
Z	8	The number of molecules in the unit cell.
R1	0.0532	A measure of the agreement between the calculated and observed structure factors. Lower values are better.
wR2	0.1316	A weighted R-factor based on the squared structure factors.

The Power of Resonance: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the structure of organic molecules in solution. It provides detailed information about the chemical environment of magnetically active nuclei, such as ¹H and ¹³C, allowing for the determination of the molecule's connectivity and stereochemistry. A significant advantage of NMR is that it does not require crystallization, providing insights into the molecule's conformation in a more biologically relevant solution state[2][3].

Experimental Protocol: ¹H and ¹³C NMR

1. Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃). The choice of solvent is crucial to avoid interfering signals from the solvent itself.
• Transfer the solution to a 5 mm NMR tube.

2. Data Acquisition:

• Place the NMR tube in the spectrometer's probe.
• "Lock" the spectrometer on the deuterium signal of the solvent to stabilize the magnetic field.
• "Shim" the magnetic field to achieve homogeneity, which is critical for obtaining sharp, well-resolved signals.
• Acquire the ¹H NMR spectrum. This is typically a quick experiment, taking a few minutes.
• Acquire the ¹³C NMR spectrum. This is a longer experiment due to the low natural abundance of the ¹³C isotope and may require several hours.

3. Data Processing and Analysis:

• The raw data (Free Induction Decay - FID) is Fourier transformed to generate the frequency-domain spectrum.
• The spectrum is phased and baseline corrected.
• Chemical shifts (δ) are referenced to an internal standard (e.g., tetramethylsilane - TMS).
• The integration of ¹H signals provides the relative number of protons for each signal.
• The multiplicity (splitting pattern) of ¹H signals reveals the number of neighboring protons.
• Analysis of both ¹H and ¹³C spectra, often aided by 2D NMR experiments (e.g., COSY, HSQC, HMBC), allows for the complete assignment of the molecular structure.

Diagram: NMR Spectroscopy Workflow

Caption: Workflow for NMR Spectroscopy.

Expected NMR Data for Phenyl(9H-purin-6-ylamino)acetic acid

Based on known chemical shifts for similar purine derivatives, the following is a prediction of the ¹H and ¹³C NMR data.

¹H NMR (DMSO-d₆, 500 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~13.0	br s	1H	N9-H (purine)
~9.8	s	1H	NH (amino acid)
~8.4	s	1H	H-2 (purine)
~8.2	s	1H	H-8 (purine)
~7.8	d	2H	Phenyl H (ortho)
~7.3	t	2H	Phenyl H (meta)
~7.0	t	1H	Phenyl H (para)
~4.5	s	2H	CH₂ (acetic acid)
~3.5	br s	1H	COOH

¹³C NMR (DMSO-d₆, 125 MHz):

Chemical Shift (δ, ppm)	Assignment
~172	C=O (acid)
~155	C-6 (purine)
~152	C-2 (purine)
~148	C-4 (purine)
~141	C-8 (purine)
~140	Phenyl C (ipso)
~129	Phenyl C (meta)
~122	Phenyl C (para)
~120	Phenyl C (ortho)
~118	C-5 (purine)
~45	CH₂ (acetic acid)

High-Precision Mass Measurement: High-Resolution Mass Spectrometry (HRMS)

High-Resolution Mass Spectrometry (HRMS) is a powerful technique that provides the exact mass of a molecule with very high accuracy (typically to within 5 ppm). This allows for the unambiguous determination of the molecular formula of a compound, a critical piece of information for structure confirmation. When coupled with tandem mass spectrometry (MS/MS), HRMS can also provide valuable information about the molecule's structure through the analysis of its fragmentation patterns[4][5].

Experimental Protocol: LC-HRMS

1. Sample Preparation:

• Prepare a dilute solution of the purified compound (typically 1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

2. Data Acquisition:

• The sample is introduced into the mass spectrometer, often via a liquid chromatograph (LC) for online purification and separation from any impurities.
• The molecules are ionized, typically using electrospray ionization (ESI), which is a soft ionization technique that keeps the molecule intact.
• The ions are then passed into the mass analyzer (e.g., Orbitrap or Time-of-Flight), which measures their mass-to-charge ratio (m/z) with high precision.
• For MS/MS analysis, the ion of interest (the molecular ion) is selected, fragmented (e.g., by collision-induced dissociation), and the masses of the resulting fragment ions are measured.

3. Data Analysis:

• The exact mass of the molecular ion is used to calculate the elemental composition (molecular formula).
• The fragmentation pattern in the MS/MS spectrum provides clues about the connectivity of the atoms in the molecule, which can be used to confirm the proposed structure.

Diagram: HRMS Workflow

Caption: Workflow for High-Resolution Mass Spectrometry.

Expected HRMS Data for Phenyl(9H-purin-6-ylamino)acetic acid

Molecular Formula: C₁₃H₁₁N₅O₂ Monoisotopic Mass: 269.0913 g/mol

Expected HRMS Result:

Ion	Calculated m/z	Observed m/z	Mass Error (ppm)
[M+H]⁺	270.0985	270.0982	-1.1

Expected Fragmentation Pattern (MS/MS of [M+H]⁺):

• Loss of H₂O (-18 Da): Formation of a fragment at m/z 252.0879.

• Loss of COOH (-45 Da): Cleavage of the carboxylic acid group, resulting in a fragment at m/z 225.0831.

• Cleavage of the phenyl group (-77 Da): Loss of the phenyl ring, leading to a fragment at m/z 193.0831.

• Fragmentation of the purine ring: Characteristic losses of HCN (-27 Da) and other small neutral molecules.

Comparative Analysis of Techniques

Feature	X-ray Crystallography	NMR Spectroscopy	High-Resolution Mass Spectrometry
Information Provided	Absolute 3D structure, bond lengths, bond angles, stereochemistry, crystal packing.	Connectivity, stereochemistry, conformation in solution, dynamic processes.	Exact mass, molecular formula, fragmentation pattern (connectivity).
Sample Requirements	High-quality single crystals.	Soluble compound (5-10 mg).	Small amount of soluble compound (µg-ng).
Strengths	Unambiguous and definitive structural information.	Provides data on the molecule in a more biologically relevant solution state; non-destructive[1][2].	High sensitivity; provides unambiguous molecular formula[6][7].
Limitations	Crystal growth can be a major bottleneck; the solid-state conformation may differ from the solution conformation[8][9].	Can be less sensitive than MS; complex spectra for larger molecules; does not provide absolute 3D structure directly[10][11].	Does not provide stereochemical information or a 3D structure; isomers can be difficult to distinguish[6][7].
Best For	Absolute proof of structure; studying solid-state properties.	Elucidating the structure of molecules that are difficult to crystallize; studying solution-state conformation and dynamics.	Confirming the molecular formula and providing supporting evidence for the proposed structure.

Conclusion: A Synergistic Approach to Structural Confirmation

For the unequivocal structural confirmation of phenyl(9H-purin-6-ylamino)acetic acid, a synergistic approach utilizing all three techniques is recommended. X-ray crystallography provides the ultimate "proof of structure" in the solid state. NMR spectroscopy offers a detailed picture of the molecule's connectivity and conformation in solution, which is often more relevant to its biological activity. High-Resolution Mass Spectrometry provides the crucial confirmation of the molecular formula and offers valuable insights into the molecule's fragmentation, further corroborating the proposed structure. By integrating the data from these powerful analytical techniques, researchers can be highly confident in the structural assignment of their target molecules, laying a solid foundation for further drug development efforts.

References

• Structural Assignment of 6-Oxy Purine Derivatives through Computational Modeling, Synthesis, X-ray Diffraction, and Spectroscopic Analysis. ACS Omega.

• Advantages and Limitations of Nuclear Magnetic Resonance Spectroscopy. AZoOptics.

• Mass Spectrometry. BYJU'S.

• Why Pharma Companies Are Investing in Structure Elucidation Services by NMR in 2025. ResolveMass Laboratories Inc..

• What are advantages and disadvantages of mass spec class 11 chemistry CBSE. Vedantu.

• Raman Spectroscopy vs NMR: Best for Structural Elucidation. Chironax.

• The Strengths and Weaknesses of NMR Spectroscopy and Mass Spectrometry with Particular Focus on... ResearchGate.

• Advantages and Challenges of Mass Spectrometry in Protein Structure Analysis. Creative Proteomics.

• High throughput UHPLC-HRMS method for the detection of purines derivatives as biomarkers of nitrogen efficiency in dairy cows. ResearchGate.

• C6-substituted purine derivatives: an experimental and theoretical 1H, 13C and 15N NMR study. PubMed.

• High-Resolution Mass Spectrometry | HRMS Analysis. Measurlabs.

• Synthesis and Characterization of 9-Phenyl-9H-purin-6-amines from 5-Amino-1-phenyl- 1H-imidazole-4. CORE.

• Comparison of X-ray Crystallography, NMR and EM. Creative Biostructure.

• Mass Spectrometry for Natural Products Research: Challenges, Pitfalls, and Opportunities. LCGC.

• Advantages vs Disadvantages of Mass Analyzers: A Buyer's Guide to Mass Spectrometry. ALT | American Laboratory Trading.

• Purine(120-73-0) 13C NMR spectrum. ChemicalBook.

• Structural Biology Techniques Compared: X-ray, NMR & Cryo-EM. Sygnature Discovery.

• Comparison of NMR and X-ray crystallography. Budapest University of Technology and Economics.

• Electrospray Ionization Tandem Mass Spectrometric Characteristics And Fragmentation Mechanisms Of Purine Analogues. Trade Science Inc..

• Experimental and calculated 13 C and 1 H NMR chemical shifts (ppm)... ResearchGate.

• High-Resolution Mass Spectrometry (HRMS) for Small Molecule Analysis. MDPI.

• High-resolution mass spectrometry of small molecules bound to membrane proteins. Nature.

• Macromolecular Structure Determination: Comparison of X-ray Crystallography and NMR Spectroscopy. ResearchGate.

• "The Application of High-Resolution Mass Spectrometry for the Analysis ". ScholarWorks at UMass Boston.

• H-NMR Spectroscopy of Body Fluids: Inborn Errors of Purine and Pyrimidine Metabolism. Ovid.

• High Resolution Mass Spectrometry. ResolveMass Laboratories Inc..

• NMR Guidelines for ACS Journals. American Chemical Society.

• X-Ray Crystallography vs. NMR Spectroscopy. News-Medical.Net.

• 13 C NMR Chemical Shifts of Purine. ResearchGate.

• Metabolic signatures of metabolites of the purine degradation pathway in human plasma using HILIC UHPLC-HRMS. PubMed.

• differences & similarities of 1H & 13C NMR spectroscopy. YouTube.

• Complete Assignments of 1H and 13C NMR Chemical Shift Changes Observed upon Protection of Hydroxy Group in Borneol and Isoborneol and Their DFT Verification. MDPI.

• Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Nature.

• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis. ResearchGate.

• Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note. Save My Exams.

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• 6. byjus.com [byjus.com]
• 7. What are advantages and disadvantages of mass spec class 11 chemistry CBSE [vedantu.com]
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• 11. biotecnologiaindustrial.fcen.uba.ar [biotecnologiaindustrial.fcen.uba.ar]

Benchmarking Guide: Phenyl(9H-purin-6-ylamino)acetic Acid vs. Standard Cytokinins

This guide outlines the rigorous benchmarking of Phenyl(9H-purin-6-ylamino)acetic acid (hereafter referred to as PPAA for brevity), a synthetic N⁶-substituted adenine derivative.

Based on its chemical structure—an adenine core functionalized with a phenyl-acetic acid moiety—this compound falls into the class of Aromatic Cytokinins . Its benchmarking must evaluate two critical hypotheses:

• Receptor Affinity: Does the carboxyl group hinder binding to the CRE1/AHK4 histidine kinase receptors compared to the hydrophobic side chains of BAP or Zeatin?

• Metabolic Stability: Does the steric bulk of the phenyl-acetic group confer resistance to Cytokinin Oxidase/Dehydrogenase (CKX), potentially offering longer-lasting activity than natural Zeatin?

Part 1: The Comparative Landscape

To validate PPAA, you must benchmark it against the three industry "Gold Standards." Each control serves a specific validation purpose.

Comparator Compound	Type	Role in Benchmark	Key Limitation to Beat
trans-Zeatin (tZ)	Natural	Biological Reference: Represents the native ligand with highest affinity for plant receptors.	High cost; rapid degradation by CKX enzymes.
6-Benzylaminopurine (BAP)	Synthetic	Potency Standard: The most common tissue culture cytokinin.	Can cause hyperhydricity (vitrification) and shoot tip necrosis.
Kinetin (Kn)	Synthetic	Historical Baseline: Used for comparison in senescence assays.	Lower potency in organogenesis compared to BAP/Zeatin.

The Structural Hypothesis

PPAA contains a carboxyl group (-COOH) on the N⁶-substituent.

• Risk: Carboxyl groups at physiological pH are ionized (negative charge), which may reduce membrane permeability compared to the neutral BAP.

• Opportunity: If PPAA retains activity, it may function as a "slow-release" cytokinin or possess unique transport properties (phloem mobility) that BAP lacks.

Part 2: Experimental Protocols (The "How-To")

Workflow 1: The Tobacco Callus Bioassay (Cell Division)

The definitive test for cytokinin activity. If PPAA does not induce callus growth here, it is not a functional cytokinin.

Objective: Determine the EC₅₀ (Effective Concentration) of PPAA relative to Kinetin.

Protocol:

• Explant Preparation: Isolate pith tissue from Nicotiana tabacum (cv. Wisconsin 38) stems.

• Media Setup: Prepare Murashige & Skoog (MS) basal medium + 2 mg/L IAA (Auxin is required for callus).

• Treatment Groups:

  • Negative Control: IAA only (No CK).

  • Positive Control: IAA + Kinetin (0.01, 0.1, 1.0, 10.0 µM).

  • Test Group: IAA + PPAA (0.01, 0.1, 1.0, 10.0, 100.0 µM). Note: Higher range needed due to potential uptake issues.

• Culture: Incubate at 25°C in dark for 28 days.

• Data Collection: Measure Fresh Weight (FW) and Dry Weight (DW).

Success Metric: PPAA is viable if it produces a sigmoidal dose-response curve parallel to Kinetin.

Workflow 2: Leaf Senescence Assay (Chlorophyll Retention)

Aromatic cytokinins (like Topolins) often excel here. This is PPAA's most likely "win" scenario.

Objective: Measure inhibition of chlorophyll degradation in excised wheat or oat leaves.

Protocol:

• Excision: Cut 3cm segments from primary leaves of 10-day-old wheat seedlings.

• Incubation: Float segments in Petri dishes containing distilled water (Control) vs. PPAA (10⁻⁵ M) vs. BAP (10⁻⁵ M).

• Stress Induction: Incubate in dark at 25°C for 72-96 hours (darkness triggers senescence).

• Extraction: Extract chlorophyll using 80% acetone.

• Quantification: Measure absorbance at 645 nm and 663 nm.

Calculation:

Part 3: Mechanism & Visualization

Cytokinin Signaling Pathway Integration

The diagram below illustrates where PPAA must intervene to function. It must bind the AHK receptors on the ER or Plasma Membrane to initiate the phosphorelay.

Figure 1: The Phosphorelay Pathway. PPAA success depends on (1) Binding the Receptor and (2) Evading the CKX enzyme (dashed line).

Benchmarking Logic Flow

Use this logic tree to interpret your experimental results.

Figure 2: Decision Matrix. Even if PPAA is weaker than BAP in cell division, it may still be valuable if it excels in senescence delay (bottom path).

Part 4: Data Reporting Template

When publishing your comparison, summarize your findings in this format to ensure clarity for drug development professionals.

Parameter	PPAA (Test)	BAP (Standard)	Zeatin (Natural)	Interpretation
EC₅₀ (Callus)	[Insert µM]	~0.05 µM	~0.01 µM	Lower EC₅₀ = Higher Potency
Max Shoot Count	[Insert Count]	High	Moderate	Efficacy in organogenesis
Root Inhibition	[Yes/No]	Strong	Moderate	High inhibition suggests auxin crosstalk
Chlorophyll %	[Insert %]	~80%	~60%	Higher % = Better shelf-life extension

Expert Insight: The "Carboxyl Paradox"

If PPAA shows low activity in callus but high activity in senescence , it suggests the molecule has difficulty crossing the plasma membrane (due to the carboxyl charge) but binds effectively once inside, or acts extracellularly. In this case, test esterified derivatives (e.g., PPAA-methyl ester) to improve uptake.

References

• Skoog, F., & Miller, C. O. (1957). Chemical regulation of growth and organ formation in plant tissues cultured in vitro. Symposia of the Society for Experimental Biology.

• Mok, D. W., & Mok, M. C. (2001). Cytokinin Metabolism and Action. Annual Review of Plant Physiology and Plant Molecular Biology.

• Werner, T., et al. (2001). Regulation of plant growth by cytokinin. Proceedings of the National Academy of Sciences (PNAS).

• Inoue, T., et al. (2001). Identification of Cytokinin Receptors CRE1 and AHK4. Nature.

• Spíchal, L., et al. (2004). Two Cytokinin Receptors of Arabidopsis thaliana, CRE1/AHK4 and AHK3, Differ in their Ligand Specificity in a Bacterial Assay. Plant and Cell Physiology.

Safety & Regulatory Compliance

Personal protective equipment for handling phenyl(9H-purin-6-ylamino)acetic acid

[1]

Executive Safety Summary

Treat as: Bioactive Pharmacophore / Potential Sensitizer. While generic Safety Data Sheets (SDS) for purine derivatives often default to "Irritant" (H315/H319/H335), this specific compound contains the 9H-purine core fused with a phenyl-amino-acetic acid moiety.[1] This structure suggests potential biological activity akin to cytokinins or kinase inhibitors.[1]

The "Precautionary Principle" applies: Until specific toxicological data (LD50, Ames test) confirms otherwise, you must handle this substance as a Category 3 Occupational Exposure Band (OEB 3) compound.[1] This means it is presumed to be biologically active at moderate doses.[1]

Core Hazard Analysis (Structure-Activity Relationship)[1]

• Purine Core (N9/N7): High affinity for biological enzymes (kinases, transferases).[1] Potential for DNA interaction.[1]

• Carboxylic Acid Tail: Chemical irritant to mucous membranes (eyes/lungs).[1]

• Physical State: Likely a fine crystalline powder.[1] High risk of electrostatic lofting during weighing.[1]

Personal Protective Equipment (PPE) Matrix

This matrix is designed not just for compliance, but to prevent sensitization —the immune system's response to repeated, low-level exposure.[1]

Protection Zone	Recommended Equipment	Technical Justification (The "Why")
Respiratory	N95 (Minimum) Preferred:P100/HEPA or PAPR	The particle size of recrystallized purines is often <10µm.[1] Standard surgical masks offer zero protection against aerosolized bioactive dust during weighing.[1]
Dermal (Hands)	Double Nitrile Gloving Inner:[1] 4 mil (0.10mm) Outer: 5-8 mil (extended cuff)	Purine derivatives are often dissolved in DMSO or DMF.[1] These solvents permeate thin nitrile rapidly, carrying the solute through the skin.[1] Double gloving creates a breakthrough buffer.
Ocular	Chemical Splash Goggles (Not Safety Glasses)	The acidic moiety (acetic acid side chain) creates a high risk of corneal damage if dust contacts the eye moisture.[1] Safety glasses do not seal against airborne dust.[1]
Body	Tyvek® Lab Coat (Closed front)	Cotton coats trap dust in the weave, turning your clothing into a secondary exposure source.[1] Tyvek sheds particles.[1]

Risk Assessment & Engineering Controls (Decision Logic)

Do not rely solely on PPE.[1] Engineering controls are your primary defense.[1] Use this logic flow to determine where to work.

Figure 1: Engineering control selection based on physical state and quantity.[1] Note that powders >50mg require higher containment due to dust generation risks.[1]

Operational Protocol: The "Static-Free" Weighing Method

The most dangerous moment is transferring the dry powder from the vial to the balance.[1] Purines are prone to static charge, causing "lofting" (powder jumping off the spatula).[1]

Step-by-Step Procedure

• Preparation (The "Clean" Zone):

  • Place a disposable antistatic weigh boat inside the fume hood.[1]

  • Critical Step: Use an ionizing fan or a static gun (e.g., Zerostat) on the weigh boat and the source vial before opening.[1] This neutralizes the charge that causes powder to fly.[1]

• The Transfer:

  • Don double nitrile gloves .[1]

  • Open the vial inside the hood, at least 6 inches behind the sash.[1]

  • Use a micro-spatula .[1] Do not pour.

  • Technique: Tap the spatula gently against the side of the weigh boat to dislodge powder. Never "flick" the spatula.[1]

• Solubilization (Immediate Containment):

  • Do not transport the dry powder to your bench.[1]

  • Add your solvent (DMSO, Ethanol, or Buffer) to the weigh boat or transfer the powder to a pre-filled vial inside the hood.[1]

  • Cap the vial tightly.[1]

  • Wipe down the exterior of the vial with a Kimwipe soaked in 50% Ethanol before removing it from the hood.

Workflow & Lifecycle Management

This diagram illustrates the "Cradle to Grave" path of the chemical to ensure no cross-contamination occurs.[1]

Figure 2: Lifecycle management. Note the strict segregation of the "Handling" zone (Red) where the dry powder is exposed.[1]

Disposal & Decontamination[2]

Do not dispose of down the drain. As a purine derivative, this compound has potential ecotoxicity (algal bloom stimulation or aquatic toxicity).[1]

• Solid Waste: All contaminated gloves, weigh boats, and pipettes must go into a Hazardous Solid Waste bag (yellow/red biohazard or chemical hazard bag, depending on facility rules).[1]

• Liquid Waste:

  • Solvent-based (DMSO/Methanol): Collect in "Halogenated/Non-Halogenated Organic" waste streams.[1]

  • Aqueous (Cell media): If concentration is <1µM, bleach treatment (10% final vol) for 20 mins is usually acceptable before drain disposal (verify with local EHS).[1] If >1µM, collect as chemical waste.[1]

• Spill Cleanup:

  • Cover spill with a paper towel.[1]

  • Wet the towel with 10% Bleach (sodium hypochlorite) or 0.1M NaOH .[1] High pH helps degrade the carboxylic acid moiety and solubilize the purine for removal.

  • Wipe up and dispose of as hazardous waste.[1][2]

References

• National Research Council (US). (2011).[1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1][3] [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. [Link]

• Naumann, B. D., et al. (1996).[1] "Performance-based exposure control limits for pharmaceutical active ingredients." American Industrial Hygiene Association Journal.[1] (Basis for OEB Banding).[1][4][5][6][7] [Link]

• Leggett, M. J., et al. (2012).[1] "Mechanism of action of purine-based herbicides." Weed Science. (Reference for bioactivity of N-substituted purines). [Link]

Sources

• 1. cpachem.com [cpachem.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. chemistry.unm.edu [chemistry.unm.edu]
• 4. researchgate.net [researchgate.net]
• 5. aiha.org [aiha.org]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. ecetoc.org [ecetoc.org]